Cas no 1226231-52-2 (2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine)

2-1-(5-Chloro-2-methoxyphenyl)cyclopropylethan-1-amine is a specialized organic compound featuring a cyclopropyl moiety attached to a substituted phenyl ring. Its unique structure, combining a chloro and methoxy substituent on the aromatic ring with an amine-functionalized ethyl side chain, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid cyclopropyl group enhances steric and electronic properties, potentially improving binding affinity in target applications. Its amine functionality allows for further derivatization, enabling the development of novel bioactive molecules. This compound is particularly useful in medicinal chemistry for designing modulators of central nervous system targets or enzyme inhibitors due to its balanced lipophilicity and structural versatility.
2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine structure
1226231-52-2 structure
Product Name:2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine
CAS No:1226231-52-2
MF:C12H16ClNO
MW:225.714542388916
CID:6451690
PubChem ID:82080917
Update Time:2025-10-30

2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine
    • 2-[1-(5-chloro-2-methoxyphenyl)cyclopropyl]ethan-1-amine
    • 1226231-52-2
    • EN300-1968301
    • Inchi: 1S/C12H16ClNO/c1-15-11-3-2-9(13)8-10(11)12(4-5-12)6-7-14/h2-3,8H,4-7,14H2,1H3
    • InChI Key: NWTOQGNTORWTFX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1(CCN)CC1)OC

Computed Properties

  • Exact Mass: 225.0920418g/mol
  • Monoisotopic Mass: 225.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine Pricemore >>

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2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine Related Literature

Additional information on 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine

Research Brief on 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine (CAS: 1226231-52-2): Recent Advances and Applications

The compound 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine (CAS: 1226231-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxyphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine may interact with serotonin and dopamine receptors, indicating its possible utility in treating neurological and psychiatric disorders such as depression and anxiety. Researchers have employed advanced techniques like high-throughput screening and molecular docking to elucidate its binding affinities and selectivity profiles.

In addition to its neurological applications, recent investigations have explored the compound's anti-inflammatory and analgesic properties. Studies using animal models have demonstrated its efficacy in reducing inflammation and pain, with mechanisms involving the inhibition of key inflammatory mediators. These findings open new avenues for developing non-opioid analgesics, addressing the urgent need for safer pain management options.

The synthesis of 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine has also been optimized in recent years, with researchers developing more efficient and scalable routes. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and reduce environmental impact. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicology studies are needed to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the translation of research findings into therapeutic applications.

In conclusion, 2-1-(5-chloro-2-methoxyphenyl)cyclopropylethan-1-amine (CAS: 1226231-52-2) represents a versatile and promising molecule in chemical biology and drug discovery. Its multifaceted pharmacological effects and optimized synthesis routes highlight its potential as a lead compound for various therapeutic indications. Continued research and development efforts will be crucial to fully realize its clinical potential and address existing challenges.

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